Cas no 946351-17-3 (2-{1,1'-biphenyl-4-yl}-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide)

• Product Name: 2-{1,1'-biphenyl-4-yl}-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide
• CAS No: 946351-17-3
• MF: C₂₆H₂₈N₂O₃S
• MW: 448.577125549316
• CID: 5514148
• Update Time: 2025-07-02

2-{1,1'-biphenyl-4-yl}-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-acetamide, N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-7-quinolinyl]-
• 2-{1,1'-biphenyl-4-yl}-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide

• Inchi： 1S/C26H28N2O3S/c1-2-17-32(30,31)28-16-6-9-23-14-15-24(19-25(23)28)27-26(29)18-20-10-12-22(13-11-20)21-7-4-3-5-8-21/h3-5,7-8,10-15,19H,2,6,9,16-18H2,1H3,(H,27,29)
• InChI Key： RXOXNWPCNYEUBA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(CC(NC2=CC3=C(C=C2)CCCN3S(CCC)(=O)=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-{1,1'-biphenyl-4-yl}-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide

Introduction to 2-{1,1'-biphenyl-4-yl}-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide (CAS No. 946351-17-3)

2-{1,1'-biphenyl-4-yl}-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide, identified by its CAS number 946351-17-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of structural complexity and functional diversity, making it a subject of intense interest for researchers exploring novel therapeutic interventions.

The chemical structure of this compound features a central tetrahydroquinoline scaffold, which is a well-documented motif in medicinal chemistry due to its presence in numerous bioactive molecules. The tetrahydroquinoline core is particularly valued for its ability to interact with biological targets such as enzymes and receptors, often with high selectivity and affinity. In this case, the tetrahydroquinoline ring is further functionalized with a biphenyl moiety at the 4-position, enhancing the compound's lipophilicity and potentially improving its membrane permeability—a critical factor for drug bioavailability.

Additionally, the presence of a propane-1-sulfonyl group at the N-position introduces a polar, charged moiety that can modulate the compound's solubility and interactions with biological systems. The acetamide functionality at the 7-position of the tetrahydroquinoline ring adds another layer of complexity, providing a site for further chemical modifications or biological interactions. This multifaceted structural design suggests that 2-{1,1'-biphenyl-4-yl}-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide may exhibit unique pharmacological properties suitable for addressing specific therapeutic challenges.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies indicate that the biphenyl moiety in this compound can engage in π-stacking interactions with aromatic residues in biological targets, while the charged propane-1-sulfonyl group may facilitate ionic interactions. These insights are crucial for rational drug design and optimization.

The synthesis of 2-{1,1'-biphenyl-4-yl}-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide presents both challenges and opportunities. The multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the biphenyl-tetrahydroquinoline core efficiently. The introduction of the propane-1-sulfonyl group typically involves sulfonation reactions followed by amidation steps, which must be carefully optimized to avoid side products.

In terms of biological activity, preliminary studies suggest that this compound may exhibit promising properties in modulating key biological pathways. For instance, its structural features are reminiscent of molecules known to interact with enzymes such as kinases or proteases—targets for numerous therapeutic areas including oncology and inflammation. However, definitive biological activity requires rigorous in vitro and in vivo testing to establish efficacy and safety profiles.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way compounds like this are evaluated. Predictive models can now identify potential lead compounds based on structural features alone before experimental validation is undertaken. This approach has significantly reduced the time and cost associated with identifying promising candidates for further development.

The role of chirality in pharmaceuticals cannot be overstated. Many biologically active molecules exist as enantiomers—molecules that are mirror images of each other but differ in their interaction with biological systems. The synthesis of 2-{1,1'-biphenyl-4-yl}-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide must therefore consider stereochemical purity to ensure optimal pharmacological outcomes. Advanced chromatographic techniques and asymmetric synthesis methods are employed to achieve enantiopure forms when necessary.

Future directions in the study of this compound may involve exploring its derivatives—modifying specific functional groups to enhance potency or selectivity. For example, replacing the acetamide group with other amide or carbamate functionalities could alter binding interactions without significantly affecting overall structure. Such modifications are guided by structure-based drug design principles derived from X-ray crystallography or NMR spectroscopy data.

The environmental impact of pharmaceutical synthesis is also a growing concern. Green chemistry principles emphasize the development of sustainable synthetic routes that minimize waste and hazardous reagents. Innovations such as flow chemistry and biocatalysis are being increasingly adopted to produce complex molecules like 2-{1,1'-biphenyl-4-yl}-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-y lacetamide more efficiently while reducing their ecological footprint.

In conclusion,2-{1,1'-biphenyl -4 - y l } - N - ¹ - ( propane - ¹ - sulfony l ) - ¹ , ² , ³ , ⁴ - tetrahy droquino lin - ⁷ - y lacet amide ( CAS No . 94635 ¹ - 17 - ³ ) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups offers potential advantages in terms of bioactivity and selectivity , making it a valuable scaffold for further medicinal chemistry exploration . As research progresses , advancements in synthetic methodologies , computational modeling , and green chemistry will continue to shape the future development of such compounds .